Cas no 1110976-72-1 (4-(benzenesulfonyl)-6-chloro-3-(morpholine-4-carbonyl)quinoline)

• Product Name: 4-(benzenesulfonyl)-6-chloro-3-(morpholine-4-carbonyl)quinoline
• CAS No: 1110976-72-1
• MF: C₂₀H₁₇ClN₂O₄S
• MW: 416.877982854843
• CID: 5386564
• Update Time: 2025-11-01

4-(benzenesulfonyl)-6-chloro-3-(morpholine-4-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• [4-(benzenesulfonyl)-6-chloroquinolin-3-yl]-morpholin-4-ylmethanone
• 4-(benzenesulfonyl)-6-chloro-3-(morpholine-4-carbonyl)quinoline

• Inchi： 1S/C20H17ClN2O4S/c21-14-6-7-18-16(12-14)19(28(25,26)15-4-2-1-3-5-15)17(13-22-18)20(24)23-8-10-27-11-9-23/h1-7,12-13H,8-11H2
• InChI Key： JQWZKNASQQZDKK-UHFFFAOYSA-N
• SMILES： C(C1=C(S(C2=CC=CC=C2)(=O)=O)C2C(N=C1)=CC=C(Cl)C=2)(N1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on 4-(benzenesulfonyl)-6-chloro-3-(morpholine-4-carbonyl)quinoline

Comprehensive Overview of 4-(benzenesulfonyl)-6-chloro-3-(morpholine-4-carbonyl)quinoline (CAS No. 1110976-72-1)

The compound 4-(benzenesulfonyl)-6-chloro-3-(morpholine-4-carbonyl)quinoline (CAS No. 1110976-72-1) is a highly specialized quinoline derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a benzenesulfonyl group, a chloro substituent, and a morpholine-4-carbonyl moiety, makes it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary scientific discourse, addressing common queries and trends in the field.

In recent years, the demand for quinoline-based compounds has surged due to their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The incorporation of a morpholine ring in 4-(benzenesulfonyl)-6-chloro-3-(morpholine-4-carbonyl)quinoline enhances its pharmacokinetic properties, such as solubility and metabolic stability, which are critical for drug development. Researchers frequently search for "quinoline derivatives in drug discovery" or "morpholine-containing bioactive molecules," reflecting the growing interest in this compound's potential.

The benzenesulfonyl group in 4-(benzenesulfonyl)-6-chloro-3-(morpholine-4-carbonyl)quinoline contributes to its electron-withdrawing characteristics, which can influence its reactivity and binding affinity in biological systems. This feature aligns with current trends in medicinal chemistry, where "sulfonyl group applications in drug design" is a popular search term. Additionally, the chloro substituent at the 6-position of the quinoline core is often explored for its role in enhancing molecular interactions, a topic frequently queried as "halogenated quinoline derivatives."

From a synthetic perspective, 4-(benzenesulfonyl)-6-chloro-3-(morpholine-4-carbonyl)quinoline exemplifies the convergence of multicomponent reactions and catalysis, two areas dominating modern organic chemistry research. Queries like "green synthesis of quinoline derivatives" or "catalytic methods for sulfonylation" highlight the community's focus on sustainable and efficient synthetic routes. This compound's synthesis likely involves palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, techniques widely discussed in academic and industrial settings.

The pharmacological potential of 4-(benzenesulfonyl)-6-chloro-3-(morpholine-4-carbonyl)quinoline is another hot topic. Its structural motifs are reminiscent of FDA-approved drugs targeting protein kinases or G-protein-coupled receptors (GPCRs). Searches such as "quinoline-based kinase inhibitors" or "morpholine in CNS drug design" underscore its relevance. While specific studies on this compound are limited, its analogs have demonstrated activity against various disease targets, making it a candidate for further investigation.

In the context of computational chemistry, 4-(benzenesulfonyl)-6-chloro-3-(morpholine-4-carbonyl)quinoline serves as a valuable scaffold for molecular docking and QSAR studies. Researchers often inquire about "in silico screening of quinoline libraries" or "ADMET prediction for sulfonamide compounds," reflecting the integration of AI and machine learning in drug discovery. The compound's modular structure allows for easy derivatization, a feature prized in virtual screening campaigns.

Environmental and regulatory considerations are also pertinent. Although 4-(benzenesulfonyl)-6-chloro-3-(morpholine-4-carbonyl)quinoline is not classified as hazardous, its handling requires standard laboratory precautions. Queries like "safe handling of sulfonamide derivatives" or "biodegradability of halogenated quinolines" indicate a broader awareness of sustainable practices in chemical research.

In summary, 4-(benzenesulfonyl)-6-chloro-3-(morpholine-4-carbonyl)quinoline (CAS No. 1110976-72-1) represents a compelling case study in modern medicinal and synthetic chemistry. Its multifaceted structure addresses key trends in drug discovery, catalysis, and computational modeling, while its nomenclature aligns with frequently searched terms in the scientific community. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.